Cas no 922083-85-0 (N'-(3,4-dimethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide)

• Product Name: N'-(3,4-dimethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide
• CAS No: 922083-85-0
• MF: C₂₆H₃₄N₄O₂
• MW: 434.573766231537
• CID: 5826361
• PubChem ID: 44024916
• Update Time: 2023-11-22

N'-(3,4-dimethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3,4-dimethylphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]oxamide
• N1-(3,4-dimethylphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)oxalamide
• F2291-0981
• 922083-85-0
• AKOS024636699
• N'-(3,4-dimethylphenyl)-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]ethanediamide
• N'-(3,4-dimethylphenyl)-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylethanediamide

• Inchi： 1S/C26H34N4O2/c1-18-7-9-22(15-19(18)2)28-26(32)25(31)27-17-24(30-12-5-4-6-13-30)20-8-10-23-21(16-20)11-14-29(23)3/h7-10,15-16,24H,4-6,11-14,17H2,1-3H3,(H,27,31)(H,28,32)
• InChI Key： IMOZUXZWXLFSSN-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)C(NC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 434.26817634g/mol
• Monoisotopic Mass: 434.26817634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.7Ų